Cas no 2742653-36-5 (3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride)

• Product Name: 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride
• CAS No: 2742653-36-5
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 5467121
• Update Time: 2025-10-28

3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylspiro[3.3]heptan-1-amine hydrochloride
• Z5424617926
• 3,3-dimethylspiro[3.3]heptan-1-amine hydrochloride
• 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-8(2)6-7(10)9(8)4-3-5-9;/h7H,3-6,10H2,1-2H3;1H
• InChI Key： XDWUIIMVZVMSJM-UHFFFAOYSA-N
• SMILES： Cl.NC1CC(C)(C)C21CCC2

Computed Properties

• Exact Mass: 175.1127773 g/mol
• Monoisotopic Mass: 175.1127773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 175.70

Additional information on 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride

Comprehensive Guide to 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride (CAS No. 2742653-36-5)

3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride (CAS No. 2742653-36-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. This compound belongs to the class of spirocyclic amines, which are increasingly being explored for their potential in drug discovery and material science. The hydrochloride salt form enhances its stability and solubility, making it more suitable for various applications.

The molecular structure of 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride features a spiro[3.3]heptane core, which is a bicyclic system with two rings sharing a single carbon atom. The addition of dimethyl groups at the 3-position and an amine functional group further contributes to its reactivity and versatility. Researchers are particularly interested in this compound for its potential as a building block in the synthesis of more complex molecules, including pharmaceutical intermediates and agrochemicals.

One of the key reasons for the growing interest in 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride is its relevance to medicinal chemistry. Spirocyclic compounds, in general, are known for their ability to mimic natural product scaffolds, which can lead to the development of novel therapeutics. For instance, spirocyclic amines have been investigated for their potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to their ability to interact with specific neurotransmitter systems.

In addition to its pharmaceutical applications, 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride is also being explored in the field of material science. Its rigid spirocyclic structure can contribute to the development of advanced polymers and coatings with enhanced thermal and mechanical properties. This makes it a valuable candidate for industries requiring high-performance materials, such as aerospace and electronics.

The synthesis of 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride typically involves multi-step organic reactions, including cyclization and amination processes. Researchers are continually optimizing these synthetic routes to improve yield and purity, which is critical for its commercial viability. The compound's CAS No. 2742653-36-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From a market perspective, the demand for spirocyclic compounds like 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride is on the rise. This is driven by the increasing need for innovative drug candidates and advanced materials. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial researchers.

Safety and handling of 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Its hydrochloride salt form ensures better handling and storage compared to its free base counterpart.

In conclusion, 3,3-Dimethylspiro[3.3]heptan-1-amine hydrochloride (CAS No. 2742653-36-5) is a promising compound with diverse applications in pharmaceuticals, material science, and beyond. Its unique spirocyclic structure and functional groups make it a valuable asset for researchers aiming to develop next-generation therapeutics and materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.